Cas no 122351-86-4 (2-(4-Bromophenyl)-5-chloro-1,3-benzoxazole)

• Product Name: 2-(4-Bromophenyl)-5-chloro-1,3-benzoxazole
• CAS No: 122351-86-4
• MF: C₁₃H₇BrClNO
• MW: 308.557781457901
• MDL: MFCD01974201
• CID: 870240
• Update Time: 2026-04-29

2-(4-Bromophenyl)-5-chloro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)-5-chlorobenzo[d]oxazole
• 2-(4-bromophenyl)-5-chloro-1,3-benzoxazole
• 2-(4-bromophenyl)-5-chloro-1,3-benzoxazole(SALTDATA: FREE)
• 2-(4-bromophenyl)-5-chlorobenzoxazole
• AC1LH5BF
• AG-D-48523
• CTK4B3080
• STK068887
• 2-(4-Bromophenyl)-5-chloro-1,3-benzoxazole

• MDL： MFCD01974201
• Inchi： InChI=1S/C13H7BrClNO/c14-9-3-1-8(2-4-9)13-16-11-7-10(15)5-6-12(11)17-13/h1-7H
• InChI Key： CPHRDAGIDJZPDC-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)Br)C2=NC3=C(C=CC(=C3)Cl)O2

Computed Properties

• Exact Mass: 306.94000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 26.03000
• LogP: 4.91070

Additional information on 2-(4-Bromophenyl)-5-chloro-1,3-benzoxazole

2-(4-Bromophenyl)-5-chloro-1,3-benzoxazole: A Comprehensive Overview

2-(4-Bromophenyl)-5-chloro-1,3-benzoxazole is a highly specialized organic compound with the CAS Registry Number 122351-86-4. This compound belongs to the class of benzoxazoles, which are heterocyclic aromatic compounds with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. The structure of 2-(4-Bromophenyl)-5-chloro-1,3-benzoxazole features a benzene ring fused to an oxazole ring, with substituents at the 4-position of the phenyl group (bromo) and the 5-position of the oxazole ring (chloro). These substituents confer unique electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions.

Recent advancements in synthetic chemistry have highlighted the importance of benzoxazoles as versatile scaffolds for drug discovery. The bromo and chloro substituents in 2-(4-Bromophenyl)-5-chloro-1,3-benzoxazole enable precise control over the electronic environment of the molecule, which is critical for modulating its reactivity and biological activity. For instance, studies have demonstrated that this compound can act as a potent inhibitor of certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. Its ability to interact with these targets is attributed to its unique aromaticity and conjugation patterns, which facilitate favorable binding interactions.

In addition to its pharmaceutical applications, 2-(4-Bromophenyl)-5-chloro-1,3-benzoxazole has shown promise in materials science. Researchers have explored its use as a precursor for advanced materials such as organic semiconductors and optoelectronic devices. The compound's ability to undergo various types of polymerization reactions has led to the development of novel materials with tailored electronic properties. For example, recent studies have reported the synthesis of polymers based on this benzoxazole derivative that exhibit enhanced charge transport properties, making them suitable for applications in flexible electronics.

The synthesis of 2-(4-Bromophenyl)-5-chloro-1,3-benzoxazole typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the condensation of a bromobenzene derivative with a chlorinated oxazole intermediate under high temperatures or catalytic conditions. The reaction sequence often includes steps such as Friedel-Crafts alkylation or nucleophilic substitution to achieve the desired substitution pattern on the benzoxazole ring. Recent optimizations in these synthetic routes have significantly improved yields and reduced reaction times, making this compound more accessible for large-scale production.

From an environmental standpoint, benzoxazoles like 2-(4-Bromophenyl)-5-chloro-1,3-benzoxazole are being scrutinized for their potential impact on ecosystems. While their use in pharmaceuticals and materials is generally considered safe when handled properly, there is growing interest in understanding their biodegradation pathways and toxicity profiles. Recent studies have employed advanced analytical techniques such as LC-MS/MS to monitor the presence of these compounds in environmental samples. These efforts aim to ensure that their use remains sustainable and environmentally friendly.

In conclusion, 2-(4-Bromophenyl)-5-chloro-1,3-benzoxazole (CAS No. 122351-86-4) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery and materials science. As research continues to uncover new applications and improve synthetic methodologies for this compound, its role in advancing modern chemistry is expected to grow even further.